Cas no 40611-80-1 (1H-Pyrrole-2-carboxylicacid, 1,4-dimethyl-, methyl ester)

1H-Pyrrole-2-carboxylicacid, 1,4-dimethyl-, methyl ester structure
40611-80-1 structure
Product Name:1H-Pyrrole-2-carboxylicacid, 1,4-dimethyl-, methyl ester
CAS No:40611-80-1
MF:C8H11NO2
MW:153.178442239761
CID:327052
PubChem ID:13179842
Update Time:2025-04-19

1H-Pyrrole-2-carboxylicacid, 1,4-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxylicacid, 1,4-dimethyl-, methyl ester
    • 1H-Pyrrole-2-carboxylicacid,1,4-dimethyl-,methylester(9CI)
    • methyl 1,4-dimethyl-1H-pyrrole-2-carboxylate
    • FLEMTZQNFDQWPZ-UHFFFAOYSA-N
    • FT-0715676
    • 40611-80-1
    • SCHEMBL11199134
    • methyl 1,4-dimethylpyrrole-2-carboxylate
    • Inchi: 1S/C8H11NO2/c1-6-4-7(8(10)11-3)9(2)5-6/h4-5H,1-3H3
    • InChI Key: FLEMTZQNFDQWPZ-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC(C)=CN1C)=O

Computed Properties

  • Exact Mass: 153.078978594g/mol
  • Monoisotopic Mass: 153.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 31.2Ų
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